Cas no 1044275-20-8 (3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid)

• Product Name: 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• CAS No: 1044275-20-8
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• MDL: MFCD07791993
• CID: 4559739
• PubChem ID: 6501003
• Update Time: 2025-10-18

3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TIMTEC-BB SBB011907
• 1-Isopropyl-3,5-dimethyl-1H,1H-3,4-bipyrazole-5-carboxylic acid
• 1'-Isopropyl-3',5'-dimethyl-1H,1'H-[3,4']-bipyrazolyl-5-carboxylic acid
• 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid

• MDL： MFCD07791993
• Inchi： 1S/C12H16N4O2/c1-6(2)16-8(4)11(7(3)15-16)9-5-10(12(17)18)14-13-9/h5-6H,1-4H3,(H,13,14)(H,17,18)
• InChI Key： YLRUIZVZRUFWDV-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=CC(C2=C(C)N(C(C)C)N=C2C)=N1

Additional information on 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid

Introduction to 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid (CAS No. 1044275-20-8) and Its Emerging Applications in Chemical Biology

3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid, identified by the CAS number 1044275-20-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique bipyrazole framework and functional groups. The compound's molecular structure, featuring a rigid bipyrazole core substituted with methyl groups at the 3' and 5' positions and an isopropyl group at the 1' position, endows it with distinct physicochemical properties that make it a promising candidate for various biological applications.

The bipyrazole moiety is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of methyl substituents at the 3' and 5' positions enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Additionally, the presence of a carboxylic acid group at the 5-position provides a site for further chemical modifications, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in bipyrazole derivatives as scaffolds for drug discovery due to their ability to form stable complexes with metal ions and their potential as kinase inhibitors. The compound 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid has been explored in several preclinical studies for its potential therapeutic applications. Notably, its structural motif has been investigated for its ability to modulate signaling pathways involved in cancer progression.

One of the most compelling aspects of this compound is its interaction with metal ions, particularly copper and zinc. Metalloproteinases play a crucial role in various physiological processes, including tissue remodeling and inflammation. By binding to these metal ions, 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid may interfere with the catalytic activity of metalloproteinases, thereby inhibiting processes such as tumor angiogenesis and metastasis. Preliminary studies have shown that this compound exhibits potent inhibitory effects on certain metalloproteinases, making it a promising lead for further development.

The carboxylic acid group in the molecule also opens up possibilities for prodrug design. By coupling this group with other pharmacophores or bioactive molecules, researchers can create prodrugs that release the active compound in vivo under specific conditions. This approach could enhance the solubility and stability of the drug while reducing toxicity at off-target sites.

Another area of interest is the use of 3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid as a tool compound in biochemical assays. Its ability to bind metal ions makes it useful in high-throughput screening (HTS) campaigns aimed at identifying novel metal-binding proteins or enzymes. Such assays are critical for understanding cellular processes and identifying potential drug targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the bipyrazole core efficiently. The introduction of substituents at specific positions requires precise control over reaction conditions to avoid unwanted side products.

In conclusion,3',5'-dimethyl-1'-(propan-2-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid (CAS No. 1044275-20-8) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique properties make it a valuable tool for studying metal ion interactions and developing novel therapeutic agents targeting cancer and other diseases. As research continues to uncover new applications for this molecule,its importance is likely to grow further, driving innovation in both academic and industrial settings.